1,1,1,2,2,3,3-Heptachloropropane
Overview
Description
1,1,1,2,2,3,3-Heptachloropropane is a compound of chlorine, hydrogen, and carbon . Its linear formula is C2Cl5CHCl2 .
Synthesis Analysis
Heptachloropropane is synthesized from the reaction of chloroform and tetrachloroethylene .Molecular Structure Analysis
The molecular structure of 1,1,1,2,2,3,3-Heptachloropropane is represented by the linear formula C2Cl5CHCl2 . The molecular weight of the compound is 285.21 .Chemical Reactions Analysis
Dehydrochlorination of heptachloropropane with a base gives hexachloropropene .Physical And Chemical Properties Analysis
1,1,1,2,2,3,3-Heptachloropropane has a melting point of 29 °C and a boiling point of 166 °C . It has a density of 1.8±0.1 g/cm3 and a vapor pressure of 0.1±0.5 mmHg at 25°C .Scientific Research Applications
Analytical Chemistry
1,1,1,2,2,3,3-Heptachloropropane is utilized in analytical chemistry for its properties as a chlorinated solvent. It’s often used in spectroscopic analysis as a standard or reference compound due to its well-defined mass spectrum characteristics . Its unique electron ionization mass spectrum makes it a valuable compound for calibrating mass spectrometers and verifying the accuracy of analytical methods.
Environmental Science
In environmental science, this compound’s interactions with other chemicals make it a subject of study for environmental remediation . Researchers investigate its behavior in soil and water to understand its long-term effects on ecosystems . It’s also studied for its potential use in the breakdown of other harmful environmental pollutants through chemical reactions.
Material Science
1,1,1,2,2,3,3-Heptachloropropane’s solid-state structure and interactions, such as Cl⋯Cl and Cl⋯H hydrogen bonds, are of interest in material science . These interactions are key in studying the crystallography of chlorinated alkanes and developing new materials with specific desired properties, such as increased stability or reactivity.
Synthetic Chemistry
In synthetic chemistry, 1,1,1,2,2,3,3-Heptachloropropane is used as a reactant in various synthesis reactions. Its reactivity with other compounds, especially in Friedel-Crafts or Prins reactions, is valuable for synthesizing other complex chlorinated organic molecules .
Medicine
While direct applications in medicine are not common due to the compound’s toxicity, it serves as a research chemical in studying the effects of chlorinated compounds on biological systems. It’s also used in the development of new pharmaceutical synthesis methods, where understanding its reactivity can lead to more efficient drug production processes .
Agriculture
The compound’s study in agriculture is primarily focused on its pesticidal properties and its potential as a precursor for more environmentally friendly pesticides. Research is ongoing to determine safe levels of use and its effectiveness against various agricultural pests .
Safety and Hazards
Mechanism of Action
Target of Action
1,1,1,2,2,3,3-Heptachloropropane is a compound of chlorine, hydrogen, and carbon The primary targets of 1,1,1,2,2,3,3-Heptachloropropane are not explicitly mentioned in the available resources
Mode of Action
It is known that 1,1,1,2,2,3,3-Heptachloropropane is made in a modified Friedel-Crafts or Prins reaction from chloroform and tetrachloroethylene with catalytic aluminum chloride . Dehydrochlorination with a base gives hexachloropropene . .
properties
IUPAC Name |
1,1,1,2,2,3,3-heptachloropropane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3HCl7/c4-1(5)2(6,7)3(8,9)10/h1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YFIIENAGGCUHIQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(C(Cl)(Cl)Cl)(Cl)Cl)(Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3HCl7 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50208130 |
Source
|
| Record name | 1,1,1,2,2,3,3-Heptachloropropane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50208130 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
285.2 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,1,1,2,2,3,3-Heptachloropropane | |
CAS RN |
594-89-8 |
Source
|
| Record name | 1,1,1,2,2,3,3-Heptachloropropane | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=594-89-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1,1,1,2,2,3,3-Heptachloropropane | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000594898 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 594-89-8 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=7298 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 1,1,1,2,2,3,3-Heptachloropropane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50208130 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1,1,1,2,2,3,3-heptachloropropane | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.008.962 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 1,1,1,2,2,3,3-HEPTACHLOROPROPANE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/J7BW4GD9PS | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the structural characteristics of 1,1,1,2,2,3,3-Heptachloropropane?
A1: 1,1,1,2,2,3,3-Heptachloropropane is a chlorinated hydrocarbon. While the provided abstract doesn't explicitly detail its molecular weight or spectroscopic data, its molecular formula can be deduced from its name as C3H3Cl7. The research by Borovina et al. focuses on the unique Cl⋯Cl and Cl⋯H interactions within the molecule, highlighting their role in its structural conformation.
Q2: Can you elaborate on the production process of 1,1,1,2,2,3,3-Heptachloropropane as described in the provided research?
A2: While the research by Borovina et al. focuses on the structural analysis of 1,1,1,2,2,3,3-Heptachloropropane, the patent by Eckard et al. outlines a method for producing a related compound, 1,1,1,3,3-Pentafluoropropane. This process involves reacting 1,1,1,3,3-Pentafluoro-2,3-Dichloropropane with hydrogen fluoride in the presence of a noble metal catalyst. The patent also mentions a separate process for producing 1,1,1,2,2,3,3-Heptachloropropane. This involves reacting 1,1,1,2,3,3-Hexachloropropane with an aqueous alkali metal hydroxide solution in the presence of a phase-transfer catalyst. This suggests that 1,1,1,2,2,3,3-Heptachloropropane can be derived from other chlorinated hydrocarbons through specific chemical reactions.
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